Cas no 1270878-66-4 (4-(4-Fluorophenoxy)-3-methylbenzaldehyde)

• Product Name: 4-(4-Fluorophenoxy)-3-methylbenzaldehyde
• CAS No: 1270878-66-4
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• MDL: MFCD17304742
• CID: 4585292
• Update Time: 2025-06-11

4-(4-Fluorophenoxy)-3-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(4-Fluorophenoxy)-3-methylbenzaldehyde

• MDL： MFCD17304742
• Inchi： 1S/C14H11FO2/c1-10-8-11(9-16)2-7-14(10)17-13-5-3-12(15)4-6-13/h2-9H,1H3
• InChI Key： PVXKOZFSVGIBKG-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(OC2=CC=C(F)C=C2)C(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Experimental Properties

• Color/Form: No data available
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

4-(4-Fluorophenoxy)-3-methylbenzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(4-Fluorophenoxy)-3-methylbenzaldehyde

Introduction to 4-(4-Fluorophenoxy)-3-methylbenzaldehyde (CAS No. 1270878-66-4)

4-(4-Fluorophenoxy)-3-methylbenzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1270878-66-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aromatic aldehydes, characterized by the presence of a benzaldehyde moiety combined with a fluorophenoxy substituent. The structural features of this molecule make it a valuable intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory pathways.

The benzaldehyde core of 4-(4-Fluorophenoxy)-3-methylbenzaldehyde is a well-known pharmacophore in medicinal chemistry, often utilized in the development of drugs due to its ability to interact with biological targets through hydrogen bonding and dipole interactions. The introduction of a fluorine atom at the para position of the phenoxy group enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. Additionally, the methyl substituent at the ortho position relative to the aldehyde group further modulates the electronic properties of the molecule, influencing its reactivity and binding affinity.

Recent advancements in computational chemistry and high-throughput screening have highlighted 4-(4-Fluorophenoxy)-3-methylbenzaldehyde as a promising scaffold for developing novel therapeutic agents. Studies have demonstrated its potential in inhibiting enzymes involved in inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). The fluorine atom's electron-withdrawing nature increases the electrophilicity of the aldehyde group, facilitating nucleophilic addition reactions that are pivotal in drug synthesis.

In addition to its role as an intermediate, 4-(4-Fluorophenoxy)-3-methylbenzaldehyde has been explored in the development of ligands for G-protein coupled receptors (GPCRs). GPCRs are integral membrane proteins that mediate cellular responses to external stimuli, making them key targets for many therapeutic interventions. The structural flexibility provided by the phenoxy and aldehyde groups allows for fine-tuning of receptor binding affinity and selectivity. Preliminary studies have shown that derivatives of this compound exhibit promising activity against certain GPCR subtypes, particularly those implicated in neurological disorders.

The synthesis of 4-(4-Fluorophenoxy)-3-methylbenzaldehyde typically involves multi-step organic transformations, starting from commercially available aromatic precursors. Common synthetic routes include halogenation, etherification, and formylation reactions. The use of fluorinated intermediates ensures high regioselectivity and yield, which are essential for large-scale production. Advanced catalytic methods, such as transition metal-catalyzed cross-coupling reactions, have also been employed to streamline the synthetic pathway and improve overall efficiency.

The pharmacological potential of 4-(4-Fluorophenoxy)-3-methylbenzaldehyde has been further investigated through in vitro and in vivo models. Research indicates that this compound exhibits moderate activity as an antioxidant, potentially by scavenging reactive oxygen species (ROS) and inhibiting oxidative stress-induced pathways. This property is particularly relevant in diseases where inflammation and oxidative damage play a significant role, such as neurodegenerative disorders like Alzheimer's and Parkinson's disease.

Moreover, 4-(4-Fluorophenoxy)-3-methylbenzaldehyde has shown promise in preclinical studies as a potential treatment for pain management. By modulating inflammatory mediators and neurotransmitter systems, this compound may offer an alternative or complementary approach to existing analgesics. The combination of structural features that enhance bioavailability with demonstrated biological activity makes it an attractive candidate for further development.

The agrochemical sector has also recognized the utility of 4-(4-Fluorophenoxy)-3-methylbenzaldehyde as a precursor for novel pesticides. Its structural motifs are found in several commercially available agrochemicals that target specific enzymatic pathways in pests while minimizing environmental impact. Ongoing research aims to optimize synthetic routes to produce this compound more sustainably, aligning with global efforts toward green chemistry principles.

In conclusion, 4-(4-Fluorophenoxy)-3-methylbenzaldehyde (CAS No. 1270878-66-4) is a versatile intermediate with significant applications across multiple domains of chemical research. Its unique structural features enable its use in synthesizing biologically active molecules targeting various therapeutic areas. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in drug discovery and industrial chemistry.